N-(furan-2-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
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Description
N-(furan-2-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H17N5O5S and its molecular weight is 391.4. The purity is usually 95%.
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Scientific Research Applications
Antibacterial, Antifungal, and Anti-tubercular Activity
Compounds structurally related to N-(furan-2-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide have been synthesized and evaluated for their potential antibacterial, antifungal, and anti-tubercular activities. For example, tetrahydropyrimidine–isatin hybrids have shown promising results in these areas, indicating the potential of such compounds in developing new treatments for infectious diseases (Akhaja & Raval, 2012).
Antimicrobial Activity Against Helicobacter pylori
Further research into the antimicrobial properties of compounds with similar structural features has revealed potent activity against Helicobacter pylori, a bacterium linked to peptic ulcers and gastritis. This demonstrates the compound's relevance in addressing gastrointestinal infections and related diseases (Katsura et al., 1999).
Potential in Energetic Materials
The synthesis and characterization of related compounds have also explored their application as insensitive energetic materials. These studies emphasize the chemical's stability and potential use in safer energetic compositions for various industrial and military applications (Yu et al., 2017).
Vasodilator Action and Nitric Oxide Generation
Investigations into the vasodilator action of furoxans, a related class of compounds, highlight their ability to generate nitric oxide (NO) upon reaction with thiols. This property underlines the potential therapeutic use of these compounds in cardiovascular diseases by promoting vasodilation and improving blood flow (Feelisch, Schönafinger, & Noack, 1992).
Antinociceptive and Anti-inflammatory Properties
Additionally, thiazolopyrimidine derivatives exhibiting significant antinociceptive and anti-inflammatory activities have been synthesized, showcasing the compound's potential in pain management and inflammation control. These findings contribute to the ongoing research for new, effective therapeutic agents in these areas (Selvam et al., 2012).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O5S/c1-9-11(14(23)19-15(24)18-9)4-5-13-20-21-16(26-13)27-8-12(22)17-7-10-3-2-6-25-10/h2-3,6H,4-5,7-8H2,1H3,(H,17,22)(H2,18,19,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOARGFVXLFUNSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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